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Compound of Interest

Compound Name: Zanthobungeanine

Cat. No.: B121292 Get Quote

Disclaimer: As of the compilation of this document, a comprehensive Safety Data Sheet (SDS)

for Zanthobungeanine is not readily available. The following information is based on general

best practices for handling novel or poorly characterized chemical compounds in a laboratory

setting. It is imperative that all users conduct a thorough risk assessment prior to any handling

or experimental use of this substance. This guide is intended to supplement, not replace,

institutional safety protocols and the judgment of trained laboratory professionals.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with Zanthobungeanine. Adherence to these

guidelines is crucial for ensuring personal safety and minimizing environmental impact.

Physical and Chemical Properties
Limited data is available for Zanthobungeanine. The following table summarizes the known

properties.
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Property Value Source

CAS Number 64190-94-9 [1]

Molecular Formula C16H17NO3 [1]

Molecular Weight 271.31 g/mol [1]

Appearance Solid [2]

Melting Point 56-58 °C [1]

Personal Protective Equipment (PPE)
Given the unknown specific hazards of Zanthobungeanine, a conservative approach to

personal protection is required. The following PPE is mandatory when handling this compound.

PPE Category Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes,

dust, and unforeseen

reactions.

Hand Protection
Nitrile gloves (double-gloving is

recommended).

To prevent skin contact. Check

for any signs of degradation or

breakthrough.

Body Protection
A flame-retardant lab coat,

worn fully buttoned.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used,

especially when handling the

powder outside of a certified

chemical fume hood.

To prevent inhalation of the

compound, which could be

harmful.
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Experimental Protocols: Safe Handling of
Zanthobungeanine
The following protocol outlines the essential steps for safely handling Zanthobungeanine in a

research laboratory.

1. Preparation and Engineering Controls:

All work with solid Zanthobungeanine must be conducted in a certified chemical fume hood

to minimize inhalation exposure.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.

Prepare all necessary equipment and reagents before handling the compound to minimize

time spent in the handling area.

2. Weighing and Aliquoting:

When weighing the solid compound, use an analytical balance inside the chemical fume

hood.

Use anti-static weighing dishes to prevent dispersal of the powder.

If preparing solutions, add the solvent to the weighed Zanthobungeanine slowly and

carefully to avoid splashing.

3. Experimental Use:

Keep all containers of Zanthobungeanine sealed when not in use.

Clearly label all vessels containing the compound with its name, concentration, and any

known hazards.

Avoid working alone when handling this or any other potentially hazardous material.

4. Post-Experiment Procedures:
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Decontaminate all surfaces and equipment that may have come into contact with

Zanthobungeanine using an appropriate solvent and cleaning agent.

Dispose of all contaminated materials as hazardous waste according to the disposal plan

outlined below.

Wash hands thoroughly with soap and water after removing gloves and before leaving the

laboratory.

Operational and Disposal Plans
Spill Response Plan
In the event of a Zanthobungeanine spill, follow these steps immediately:

Evacuate and Alert:

Immediately alert others in the vicinity and evacuate the immediate area of the spill.

If the spill is large or involves a significant release of dust, evacuate the entire laboratory

and notify your institution's emergency response team.

Assess the Situation:

From a safe distance, assess the extent of the spill and any immediate dangers (e.g.,

proximity to ignition sources if a flammable solvent was involved).

Don Appropriate PPE:

Before attempting any cleanup, don the full personal protective equipment as outlined in

the PPE table above.

Contain the Spill:

For a solid spill, carefully cover the area with a damp paper towel to avoid raising dust.

For a liquid spill (if Zanthobungeanine is in solution), surround the spill with an absorbent

material (e.g., chemical absorbent pads or sand) to prevent it from spreading.
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Clean Up the Spill:

Solid Spill: Gently scoop the covered material into a clearly labeled, sealable hazardous

waste container.

Liquid Spill: Use absorbent pads to soak up the spill, working from the outside in. Place all

used absorbent materials into a labeled, sealable hazardous waste container.

Decontaminate the Area:

Wipe down the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials in the hazardous waste container.

Dispose of Waste:

Seal the hazardous waste container and label it with the contents ("Zanthobungeanine
Spill Debris") and the date.

Arrange for pickup and disposal by your institution's environmental health and safety

department.

Report the Incident:

Report the spill to your laboratory supervisor and follow your institution's incident reporting

procedures.

Disposal Plan
All waste contaminated with Zanthobungeanine must be treated as hazardous waste.

Solid Waste: Collect all unused Zanthobungeanine, contaminated lab supplies (e.g., weigh

boats, pipette tips, gloves), and spill cleanup materials in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: If Zanthobungeanine is in a solvent, collect the waste in a designated,

sealed, and clearly labeled hazardous liquid waste container. Do not mix with other waste

streams unless compatibility is confirmed.
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Disposal: All Zanthobungeanine waste must be disposed of through your institution's

certified hazardous waste management program. Do not pour any Zanthobungeanine-

containing solutions down the drain or dispose of any contaminated materials in the regular

trash.

Visual Workflows
The following diagrams illustrate the logical workflows for handling Zanthobungeanine and

responding to a spill.

Preparation Handling Cleanup & Disposal

Conduct Risk Assessment Gather Materials & PPE Prepare Work Area in Fume Hood Weigh Zanthobungeanine Prepare Solution (if needed) Conduct Experiment Decontaminate Surfaces & Glassware Segregate & Label Waste Dispose of Waste via EHS Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of Zanthobungeanine.
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Caption: Emergency response workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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